1-Sec-butyl-4-(3,5-dimethoxybenzoyl)piperazine

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (4-butan-2-ylpiperazin-1-yl)-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C17H26N2O3/c1-5-13(2)18-6-8-19(9-7-18)17(20)14-10-15(21-3)12-16(11-14)22-4/h10-13H,5-9H2,1-4H3
• InChI Key: RHWZVTQSCHNNHS-UHFFFAOYSA-N
• SMILES: CCC(C)N1CCN(CC1)C(=O)C2=CC(=CC(=C2)OC)OC

Description

1-Sec-butyl-4-(3,5-dimethoxybenzoyl)piperazine, commonly known as BDMBP, is a piperazine derivative that has gained attention in scientific research due to its potential pharmacological properties. BDMBP has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

BDMBP has been studied for its potential pharmacological properties, including its antitumor, antiviral, and anti-inflammatory effects. In vitro studies have shown that BDMBP can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. BDMBP has also been shown to have antiviral activity against herpes simplex virus type 1 and type 2. In addition, BDMBP has been found to have anti-inflammatory effects in animal models of inflammation.

Mechanism of Action

The mechanism of action of BDMBP is not fully understood. However, studies have suggested that BDMBP may act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. BDMBP has also been found to inhibit the replication of herpes simplex virus by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
BDMBP has been shown to have minimal toxicity in vitro and in vivo. However, further studies are needed to determine the long-term effects of BDMBP on human health. BDMBP has been found to have low solubility in water, which may limit its bioavailability. Therefore, further studies are needed to improve the solubility and bioavailability of BDMBP.

Advantages and Limitations for Lab Experiments

BDMBP has several advantages for lab experiments, including its low toxicity and potential pharmacological properties. However, BDMBP has limited solubility in water, which may limit its use in certain experiments. In addition, further studies are needed to determine the optimal dosage and administration of BDMBP for different experimental settings.

Future Directions

Future research on BDMBP should focus on improving its solubility and bioavailability. In addition, further studies are needed to determine the optimal dosage and administration of BDMBP for different experimental settings. BDMBP should also be studied for its potential pharmacological properties in vivo, including its effects on tumor growth and viral infections. Finally, BDMBP should be studied for its potential use in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, BDMBP is a piperazine derivative that has gained attention in scientific research due to its potential pharmacological properties. BDMBP has been synthesized using various methods and has shown promising results in various studies. Further research is needed to determine the optimal dosage and administration of BDMBP for different experimental settings. BDMBP should also be studied for its potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

BDMBP can be synthesized using various methods, including the reaction of piperazine with 3,5-dimethoxybenzoyl chloride and sec-butylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an organic solvent, such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure BDMBP.